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Compound of Interest

Compound Name: Propyl valerate

Cat. No.: B086924

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the volatility of propyl valerate (also known as
propyl pentanoate) with other structurally related esters. Volatility is a critical physicochemical
property influencing a substance's behavior in various applications, including fragrance
formulation, solvent systems, and drug delivery, where it affects evaporation rates, odor
profiles, and bioavailability. This document presents key experimental data to facilitate informed
selection of esters for research and development purposes.

Data Summary: Physical Properties Influencing
Volatility

The volatility of a compound is primarily indicated by its boiling point, vapor pressure, and
enthalpy of vaporization. A lower boiling point, higher vapor pressure, and lower enthalpy of
vaporization all correspond to higher volatility. The following table summarizes these properties
for propyl valerate and six other comparable esters. The comparison esters were selected to
illustrate the effects of varying the alkyl chain of the alcohol (valerates) and the carboxylate
chain (propyl esters).
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Vapor Enthalpy of
. Molecular o T
Chemical . Boiling Pressure Vaporizatio
Ester Weight ( .
Formula Imol ) Point (°C) (mmHg @ n (kJ/mol @
mo
2 25°C) 298.15 K)
Propyl 40.0 (at
CsH1602 144.21 167.5 1.6
Valerate 293K)[1][2]
Methyl
CeH1202 116.16 128.0 11.0 43.7[3]
Valerate
No
Ethyl Valerate  C7H140:2 130.18 145.0 4.7 experimental
data found
No
Butyl Valerate  CsHisO:2 158.24 185.8 0.6 experimental
data found
Propyl
CsH1002 102.13 101.6 35.9 39.72
Acetate
No
Propyl ]
] CeH1202 116.16 122-124 13.9 experimental
Propionate
data found
Data
Propyl . .
C7H1402 130.18 143.0 5.95[4] available in
Butyrate
NIST WTTI[5]

Note: Enthalpy of vaporization data for Ethyl Valerate, Butyl Valerate, and Propyl Propionate
were not readily available in the searched public databases. Such data may be accessible
through specialized subscription-based databases like the NIST Web Thermo Tables (WTT).
The value for Propyl Valerate is provided at 293 K.

Experimental Protocols

The data presented in this guide are determined through standardized experimental
methodologies. Below are detailed protocols for the key experiments used to measure the
volatility parameters of esters.
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Determination of Boiling Point

The boiling point is a fundamental indicator of volatility. A common and precise method is
ebulliometry, often performed using a Thiele tube or a distillation apparatus.

o Objective: To determine the temperature at which the vapor pressure of the liquid ester
equals the surrounding atmospheric pressure.

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube, heat source (e.g.,
Bunsen burner or oil bath).

e Procedure:
o A small sample of the ester (less than 1 mL) is placed into the small test tube.
o A capillary tube, sealed at one end, is inverted and placed into the sample.

o The test tube assembly is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil).

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.

o Heating continues until a continuous stream of bubbles emerges from the open end of the
capillary tube.

o The heat source is removed, and the apparatus is allowed to cool slowly.

o The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.

Measurement of Vapor Pressure

Vapor pressure provides a direct measure of a substance's tendency to evaporate. The static
method is a widely used technique for this determination.

o Objective: To measure the equilibrium pressure exerted by the vapor of the ester in a closed
system at a specific temperature.
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o Apparatus: A thermostatically controlled vacuum-tight vessel, pressure transducer,
temperature sensor, and a vacuum pump.

e Procedure:

o Asmall, degassed sample of the ester is introduced into the vessel. Degassing is crucial
to remove any dissolved air that would contribute to the total pressure.

o The vessel is sealed and brought to the desired constant temperature using a thermostat.

o The system is allowed to reach thermal and phase equilibrium, at which point the pressure
inside the vessel stabilizes.

o The equilibrium pressure, which is the vapor pressure of the substance at that
temperature, is measured using a calibrated pressure transducer.

o Measurements are typically repeated at several different temperatures to establish a vapor
pressure curve.

Determination of Enthalpy of Vaporization

The enthalpy of vaporization (AHvap) is the energy required to transform a given quantity of a
substance from a liquid into a gas at a given pressure. It can be determined calorimetrically or
calculated from vapor pressure data.

o Objective: To quantify the heat absorbed during the phase transition from liquid to gas.
e Method 1: Differential Scanning Calorimetry (DSC)
o Apparatus: A Differential Scanning Calorimeter.
o Procedure:
» A small, known mass of the ester is placed in a sample pan with a pierced lid.

» The sample is heated in the DSC at a constant rate.
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» As the sample reaches its boiling point, it begins to vaporize, a process that absorbs
energy.

» The DSC measures the heat flow required to maintain the sample at the same
temperature as a reference pan.

» The energy absorbed during vaporization is observed as an endothermic peak on the
thermogram.

» The enthalpy of vaporization is calculated by integrating the area of this peak and
dividing by the initial sample mass.

e Method 2: Calculation via Clausius-Clapeyron Equation

o Principle: This method uses the relationship between vapor pressure and temperature. A
plot of the natural logarithm of vapor pressure (In P) versus the inverse of the absolute
temperature (1/T) yields a straight line.

o Procedure:

= Vapor pressure is measured at multiple temperatures using the static method described
above.

» The data is plotted as In(P) vs. 1/T.
» The slope of the resulting line is determined.

» The enthalpy of vaporization is calculated using the Clausius-Clapeyron equation:
AHvap = - (slope) x R where R is the ideal gas constant (8.314 J/mol-K).

Visualizing the Comparative Study Workflow

The following diagram illustrates the logical workflow for a comparative study of ester volatility,
from sample selection to data analysis and conclusion.
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Caption: Workflow for the comparative volatility study of esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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